Cas no 1006376-60-8 ((S)-2-Chloro-1-(3,4-difluorophenyl)ethanol)

(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol structure
1006376-60-8 structure
Product Name:(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol
CAS No:1006376-60-8
MF:C8H7ClF2O
MW:192.590388536453
MDL:MFCD09863590
CID:1030981
PubChem ID:25324204
Update Time:2025-04-20

(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol
    • (1S)-2-Chloro-1-(3,4-difluorophenyl)ethanol
    • (1S)-2-chloro-1-(3,4-difluorophenyl)-1-ethanol
    • (1S)-2-Chloro-1-(3,4-difluorophenyl)ethan-1-ol
    • Benzenemethanol, α-(chloromethyl)-3,4-difluoro-, (αS)-
    • (alphaS)-alpha-(Chloromethyl)-3,4-difluorobenzenemethanol
    • (ALPHAS)-ALPHA
    • DTXSID50649589
    • SCHEMBL2396253
    • RYOLLNVCYSUXCP-MRVPVSSYSA-N
    • I11943
    • Benzenemethanol, alpha-(chloromethyl)-3,4-difluoro-, (alphaS)-
    • (S)-2-Chloro-1-(3,4-difluoro-phenyl)-ethanol
    • C8H7ClF2O
    • MFCD09863590
    • 1006376-60-8
    • AKOS016844937
    • (S)-2-Chloro-1-(3,4-Difluorophenyl) Ethanol
    • J-502418
    • EN300-87684
    • DB-258186
    • CS-0011366
    • CS-13253
    • MDL： MFCD09863590
    • Inchi： 1S/C8H7ClF2O/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,12H,4H2/t8-/m1/s1
    • InChI Key： RYOLLNVCYSUXCP-MRVPVSSYSA-N
    • SMILES： ClC[C@H](C1C=CC(=C(C=1)F)F)O

Computed Properties

  • Exact Mass: 192.01500
  • Monoisotopic Mass: 192.0153489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 256.3±35.0 ºC (760 Torr),
  • Flash Point: 108.8±25.9 ºC,
  • Solubility: Very slightly soluble (0.91 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 2.23700

(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol Security Information

(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol Pricemore >>

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Chemenu
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abcr
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abcr
AB483984-5 g
(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol; .
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Apollo Scientific
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Apollo Scientific
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(S)-2-Chloro-1-(3,4-difluorophenyl)ethanol Production Method

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